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Executive Summary
TDI-11861 is a potent and selective inhibitor of soluble adenylyl cyclase (sAC), an enzyme

crucial for sperm motility and capacitation. This technical guide provides an in-depth overview

of the target validation of TDI-11861 as a novel, non-hormonal, on-demand male contraceptive.

The document summarizes key quantitative data, details the experimental protocols used for its

evaluation, and visualizes the underlying signaling pathways and experimental workflows. The

preclinical data strongly support the potential of TDI-11861 as a revolutionary approach to

contraception, offering a rapid and reversible effect.[1][2][3]

Introduction to Soluble Adenylyl Cyclase (sAC) as a
Contraceptive Target
Soluble adenylyl cyclase (sAC), encoded by the ADCY10 gene, is a unique source of the

second messenger cyclic adenosine monophosphate (cAMP) in mammalian cells.[4] Unlike

transmembrane adenylyl cyclases, sAC is a cytosolic enzyme directly activated by bicarbonate

(HCO₃⁻) and calcium (Ca²⁺) ions.[5][6] In the male reproductive system, sAC plays an
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indispensable role in the final stages of sperm maturation, known as capacitation, which is

essential for fertilization.

Upon ejaculation, sperm are exposed to the bicarbonate-rich environment of the female

reproductive tract, leading to sAC activation and a subsequent surge in intracellular cAMP.[6][7]

This cAMP increase triggers a signaling cascade that results in hyperactivated motility,

enabling the sperm to reach and fertilize the oocyte.[6][7] Genetic studies have shown that

male mice and men lacking a functional sAC enzyme are infertile due to immotile sperm,

without other significant health issues, highlighting sAC as a promising and specific target for

male contraception.[1][8]

TDI-11861 was developed as a potent sAC inhibitor with a long residence time, designed to be

taken on-demand before sexual intercourse to temporarily inhibit sperm motility and prevent

pregnancy.[1][2][9]

Quantitative Data Summary
The following tables summarize the key quantitative data for TDI-11861, demonstrating its

potency, selectivity, and efficacy.

Table 1: Biochemical and Cellular Potency of TDI-11861
Parameter Value Species Assay Type Reference

Biochemical IC₅₀ 3 nM Human
In vitro sAC

activity assay
[2][9]

3.3 nM Human
In vitro sAC

activity assay
[10][11]

Cellular IC₅₀ 5.5 nM Rat

sAC-

overexpressing

4-4 cells

[10][11]

7 nM Rat

sAC-

overexpressing

4-4 cells

[2]
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Table 2: Binding Kinetics and Residence Time of TDI-
11861

Parameter Value Species Assay Type Reference

K_D 1.4 nM Human

Surface Plasmon

Resonance

(SPR)

[2][10][11]

k_on 2.1 x 10⁵ M⁻¹s⁻¹ Human

Surface Plasmon

Resonance

(SPR)

[2]

k_off 0.3 x 10⁻³ s⁻¹ Human

Surface Plasmon

Resonance

(SPR)

[2]

Residence Time

(SPR)
3181 s (~53 min) Human

Surface Plasmon

Resonance

(SPR)

[10]

Residence Time

(Jump Dilution)
1220 s (~20 min) Human

Jump Dilution

Assay
[10]

61.5 min Mouse/Human
In vitro sperm

motility assay
[9]

Table 3: Pharmacokinetics of TDI-11861 in Male CD-1
Mice
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Route of
Administration

Dose Parameter Value Reference

Oral (PO) 10 mg/kg
Bioavailability

(F%)
11% [10]

Oral (PO) 50 mg/kg
Unbound Plasma

Exposure (at 4h)

~10-fold over

cellular IC₅₀
[10]

Intraperitoneal

(IP)
50 mg/kg Cmax (at 1h) 7.04 µM [10]

Concentration (at

4h)
0.93 µM [10]

Table 4: In Vivo Contraceptive Efficacy of TDI-11861 in
Mice

Dose and
Route

Time Post-
Dose

Mating
Attempts

Pregnancie
s

Efficacy Reference

50 mg/kg (IP) 30 min - 2.5 h 52 0 100% [9][12]

50 mg/kg (IP) 3.5 h - - 91% [1]

- 24 h - -
Fertility

Restored
[1]

Signaling Pathway
The following diagram illustrates the central role of soluble adenylyl cyclase (sAC) in sperm

activation and how TDI-11861 intervenes in this pathway.
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sAC signaling pathway in sperm activation.

Experimental Protocols
Detailed methodologies for the key experiments cited in the validation of TDI-11861 are

provided below.

In Vitro sAC Biochemical Activity Assay (Two-Column
Method)
This assay quantifies the enzymatic activity of purified sAC by measuring the conversion of

radiolabeled ATP to cAMP.

Protocol:
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Reaction Mixture Preparation: Prepare a reaction buffer containing 50 mM Tris-HCl (pH 7.5),

4 mM MgCl₂, 2 mM CaCl₂, 1 mM ATP, 3 mM DTT, and 40 mM NaHCO₃.

Inhibitor Pre-incubation: Pre-incubate purified recombinant human sAC protein (final

concentration ~5 nM) with varying concentrations of TDI-11861 or vehicle (DMSO) for 15

minutes at 30°C.

Initiation of Reaction: Initiate the enzymatic reaction by adding α-³²P labeled ATP

(approximately 1,000,000 cpm) to the reaction mixture. The final reaction volume is 100 µL.

Incubation: Incubate the reaction at 30°C for 30 minutes.

Termination and Separation: Terminate the reaction and separate the resulting ³²P-labeled

cAMP from unreacted ATP using sequential Dowex and Alumina column chromatography.

Quantification: Quantify the amount of ³²P-cAMP using a scintillation counter.

Data Analysis: Calculate the IC₅₀ value by fitting the concentration-response data to a non-

linear regression curve.

Cell-Based sAC Activity Assay (cAMP Accumulation)
This assay measures the ability of TDI-11861 to inhibit sAC activity within a cellular context.

Protocol:

Cell Culture: Seed sAC-overexpressing rat 4-4 cells (HEK293 cells stably overexpressing

sAC) in a 24-well plate at a density of 1 x 10⁵ cells per well and incubate for 24 hours in

DMEM with 10% FBS at 37°C and 5% CO₂.[5]

Media Change: One hour before the assay, replace the old media with 300 µL of fresh

media.[5]

Inhibitor Pre-incubation: Pre-incubate the cells with various concentrations of TDI-11861 or

vehicle (0.7% DMSO) for 10 minutes at 37°C.[5]

cAMP Accumulation: Add a pan-selective phosphodiesterase (PDE) inhibitor, such as 500

µM 3-isobutyl-1-methylxanthine (IBMX), to prevent cAMP degradation and incubate for 5
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minutes.

Cell Lysis: Remove the media and lyse the cells with 0.1 M HCl.

cAMP Quantification: Measure the intracellular cAMP levels using a commercially available

cAMP assay kit (e.g., ELISA-based).

Data Analysis: Normalize the data to the DMSO-treated control and calculate the cellular

IC₅₀ value.

Jump Dilution Recovery Assay
This assay is used to determine the residence time of TDI-11861 by measuring the rate of

recovery of sAC activity after rapid dilution of the enzyme-inhibitor complex.

Protocol:

Pre-incubation: Pre-incubate a concentrated solution of sAC protein (5x the standard assay

concentration) with TDI-11861 at a concentration 10x its biochemical IC₅₀ for 15 minutes to

allow the formation of the enzyme-inhibitor complex.[10]

Jump Dilution: Rapidly dilute the pre-incubated mixture 100-fold into the standard sAC

activity assay buffer containing substrate (ATP). This dilution reduces the inhibitor

concentration to a sub-inhibitory level.[10][13]

Activity Measurement: Measure the sAC activity at various time points over the next hour by

quantifying cAMP production.[10]

Data Analysis: Plot cAMP accumulation over time. The rate of recovery of enzyme activity is

used to calculate the dissociation rate constant (k_off) and the residence time (1/k_off).[13]

In Vivo Male Mouse Fertility Study
This study evaluates the contraceptive efficacy of TDI-11861 in a live animal model.

Protocol:

Animal Model: Use sexually mature male CD-1 mice.
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Dosing: Administer a single dose of TDI-11861 (e.g., 50 mg/kg) or vehicle control via

intraperitoneal (IP) or oral (PO) route.

Mating: Pair the treated male mice with receptive female mice at different time points post-

administration (e.g., 30 minutes to 2.5 hours).[9] Allow for mating to occur.

Pregnancy Monitoring: Separate the females after mating and monitor for signs of pregnancy

over a normal gestation period.

Endpoint Measurement: Record the number of pregnancies and the number of pups per litter

in both the treated and control groups.

Reversibility Assessment: To assess the reversibility of the contraceptive effect, continue to

monitor the fertility of the treated male mice in subsequent matings after the drug is expected

to have cleared (e.g., 24 hours post-dose).[1]

Experimental Workflows
The following diagrams illustrate the workflows for key experimental procedures.

Workflow for In Vitro sAC Biochemical Activity Assay
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Workflow for the in vitro sAC activity assay.

Workflow for In Vivo Male Mouse Fertility Study
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Workflow for the in vivo mouse fertility study.

Conclusion
The comprehensive preclinical data on TDI-11861 strongly validate soluble adenylyl cyclase as

a viable target for on-demand male contraception. TDI-11861 exhibits high potency against

sAC, a long target residence time, and demonstrates 100% contraceptive efficacy in mice with

a rapid onset and full reversibility within 24 hours.[1][9][10] The detailed experimental protocols

provided in this guide offer a framework for the continued investigation and development of

sAC inhibitors as a novel class of non-hormonal male contraceptives. Further studies and

human clinical trials are warranted to translate these promising preclinical findings into a safe

and effective contraceptive option for men.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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